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Compound of Interest

Compound Name: (R)-2-Amino-4-bromobutanoic acid

Cat. No.: B1608060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed summary of the key physicochemical properties of (R)-2-Amino-
4-bromobutanoic acid, a halogenated amino acid derivative of interest in synthetic chemistry

and drug discovery. The data presented herein is essential for reaction planning, analytical

method development, and molecular characterization. This document also clarifies the

distinction between the free amino acid and its commonly available hydrobromide salt.

Physicochemical Data Summary
(R)-2-Amino-4-bromobutanoic acid is often handled and supplied as a hydrobromide (HBr)

salt to improve its stability and shelf-life. It is crucial to distinguish between the free base and

the salt form, as their molecular weights and formulas differ significantly. The following table

summarizes the key quantitative data for both forms.

Property
(R)-2-Amino-4-
bromobutanoic Acid (Free
Base)

(R)-2-Amino-4-
bromobutanoic Acid
Hydrobromide (HBr Salt)

Molecular Formula C₄H₈BrNO₂[1] C₄H₉Br₂NO₂[2][3][4][5]

Molecular Weight 182.02 g/mol [1] 262.93 g/mol [2][3][4][5][6]

Exact Mass 180.97384 Da[1] 262.89795 Da[2][3]

Monoisotopic Mass 180.97384 Da[1] 260.90000 Da[2][3]
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Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property critical for

stoichiometric calculations in synthesis and for confirming molecular identity.

Experimental Protocol: Mass Spectrometry Mass spectrometry is the primary experimental

technique used to determine the mass of a molecule.

Sample Ionization: The analyte, (R)-2-Amino-4-bromobutanoic acid, is first ionized using a

suitable method such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI). ESI is common for polar molecules like amino acids.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,

Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak corresponding to the molecular ion ([M+H]⁺ for positive mode

ESI) is identified. For (R)-2-Amino-4-bromobutanoic acid (C₄H₈BrNO₂), this would appear

around m/z 182.0. The presence of a bromine atom results in a characteristic isotopic pattern

(due to ⁷⁹Br and ⁸¹Br isotopes), with two peaks of nearly equal intensity separated by

approximately 2 Da, which further confirms the compound's identity.[6]

Computational Protocol: Calculation from Formula The molecular weight is also calculated

computationally from the chemical formula by summing the atomic weights of the constituent

atoms.

Identify Chemical Formula: The formula for the free base is determined to be C₄H₈BrNO₂.[1]

Sum Atomic Weights: The calculation is as follows:

Carbon (C): 4 × 12.011 u

Hydrogen (H): 8 × 1.008 u

Bromine (Br): 1 × 79.904 u
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Nitrogen (N): 1 × 14.007 u

Oxygen (O): 2 × 15.999 u

Total (Molecular Weight): ~182.02 g/mol

Visualization of Molecular Composition
The following diagram illustrates the relationship between the elemental composition of (R)-2-
Amino-4-bromobutanoic acid (free base) and its total molecular weight.

Elemental Composition (C₄H₈BrNO₂)

Carbon (C)
Atom Count: 4

Total Molecular Weight
182.02 g/mol

 contributes 48.044 u

Hydrogen (H)
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 contributes 8.064 u

Bromine (Br)
Atom Count: 1

 contributes 79.904 u

Nitrogen (N)
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Oxygen (O)
Atom Count: 2

 contributes 31.998 u
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Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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